molecular formula C15H18ClF3N2O3 B6260897 1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid hydrochloride CAS No. 1443979-77-8

1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid hydrochloride

Cat. No. B6260897
CAS RN: 1443979-77-8
M. Wt: 366.8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid hydrochloride” is a chemical compound. Its empirical formula is C15H18ClF3N2O3 and its molecular weight is 366.76 g/mol . It is a solid substance .


Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The benzyl-piperidine group provides good binding to the catalytic site, interacting with Trp84, Trp279, Phe330, and Phe331 .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid hydrochloride” include its empirical formula (C15H18ClF3N2O3), molecular weight (366.76 g/mol), and its solid form .

Mechanism of Action

While the exact mechanism of action for “1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid hydrochloride” is not specified, it’s worth noting that compounds with a piperidine structure often play a significant role in the pharmaceutical industry . For instance, isonipecotic acid, a piperidine derivative, acts as a GABA A receptor partial agonist .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid hydrochloride involves the reaction of benzylpiperidine with trifluoroacetic anhydride to form 1-benzyl-4-(trifluoroacetyl)piperidine. This intermediate is then reacted with hydroxylamine hydrochloride to form 1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid, which is subsequently converted to the hydrochloride salt form.", "Starting Materials": [ "Benzylpiperidine", "Trifluoroacetic anhydride", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Benzylpiperidine is reacted with trifluoroacetic anhydride in the presence of sodium hydroxide to form 1-benzyl-4-(trifluoroacetyl)piperidine.", "Step 2: 1-benzyl-4-(trifluoroacetyl)piperidine is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide to form 1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid.", "Step 3: 1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid is converted to the hydrochloride salt form by reacting with hydrochloric acid in ethyl acetate and precipitating the product with sodium chloride and water." ] }

CAS RN

1443979-77-8

Product Name

1-benzyl-4-(trifluoroacetamido)piperidine-4-carboxylic acid hydrochloride

Molecular Formula

C15H18ClF3N2O3

Molecular Weight

366.8

Purity

80

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.